Cas no 230283-19-9 (2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde)

2-Methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde is a versatile indole derivative characterized by its reactive aldehyde and allyl functional groups. The compound serves as a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical scaffolds. Its indole core provides a rigid aromatic structure, while the formyl group at the 3-position enables further derivatization through condensation or nucleophilic addition reactions. The allyl substituent at the 1-position offers additional reactivity for cross-coupling or cyclization processes. This compound is useful in medicinal chemistry research, agrochemical development, and materials science due to its balanced reactivity and structural modularity. Proper handling under inert conditions is recommended due to potential sensitivity.
2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde structure
230283-19-9 structure
Product Name:2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde
CAS No:230283-19-9
MF:C13H13NO
MW:199.248423337936
MDL:MFCD02629384
CID:281274
PubChem ID:801660
Update Time:2025-06-09

2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,2-methyl-1-(2-propen-1-yl)-
    • 1-ALLYL-2-METHYL-1H-INDOLE-3-CARBALDEHYDE
    • 2-methyl-1-prop-2-enylindole-3-carbaldehyde
    • N-allyl-2-methyl-indole-3-aldehyde
    • AKOS000289109
    • SCHEMBL8083761
    • 230283-19-9
    • CS-0333534
    • DTXSID70355453
    • 1H-Indole-3-carboxaldehyde, 2-methyl-1-(2-propen-1-yl)-
    • 2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde
    • 1h-indole-3-carboxaldehyde, 2-methyl-1-(2-propenyl)-
    • MDL： MFCD02629384
    • Inchi： 1S/C13H13NO/c1-3-8-14-10(2)12(9-15)11-6-4-5-7-13(11)14/h3-7,9H,1,8H2,2H3
    • InChI Key： QQGYEUQTEYCMOQ-UHFFFAOYSA-N
    • SMILES： O=CC1C2C=CC=CC=2N(CC=C)C=1C

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 355.4°Cat760mmHg
  • Flash Point: 168.7°C
  • Refractive Index: 1.559
  • PSA: 22.00000
  • LogP: 2.94820

2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-methyl-1-(prop-2-en-1-yl)-1H-indole-3-carbaldehyde Pricemore >>

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